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Compound of Interest

Compound Name: 6,7-Dichloroflavone

Cat. No.: B11834217

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 6,7-Dichloroflavone in a laboratory setting. The information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Hazard Identification and Chemical Properties

While specific toxicological data for 6,7-Dichloroflavone is not fully available, its structure as a
chlorinated organic compound suggests that it should be handled as a potentially hazardous
substance.[1] Hazards associated with similar chlorinated compounds often include skin and
eye irritation, potential toxicity if ingested or inhaled, and harm to aquatic life.[1][2]

Key Chemical Information:

Property Value

Chemical Name 6,7-Dichloroflavone
CAS Number 288400-98-6
Molecular Formula C15HsCl202
Molecular Weight 291.13 g/mol [3]
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Handle 6,7-Dichloroflavone with the care required for a compound with unknown full
toxicological properties.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. All
PPE should be inspected before use and removed carefully after handling the chemical to
avoid contamination.

Required PPE for Handling 6,7-Dichloroflavone:

Protection Type Specification Purpose

_ Chemical-resistant gloves _
Hand Protection o To prevent skin contact.
(e.g., Nitrile or Neoprene).

Safety glasses with side-
) shields or safety goggles.[4] A To protect eyes from dust
Eye/Face Protection ) ] )
face shield may be required for  particles and splashes.

splash hazards.

) To protect skin and personal
Skin and Body Laboratory coat. ) o
clothing from contamination.

Use in a well-ventilated area or
a chemical fume hood.[4] A
_ ) NIOSH-approved respirator To prevent inhalation of dust or
Respiratory Protection _
may be necessary for handling  aerosols.
large quantities or if dust

generation is unavoidable.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the workflow for safely handling 6,7-Dichloroflavone from preparation to
cleanup.

Experimental Workflow Diagram:
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Operational Workflow for 6,7-Dichloroflavone

1. Preparation
- Verify fume hood function.
- Assemble all necessary equipment.
- Don required PPE.

'

2. Weighing
- Handle solid compound in fume hood.
- Use anti-static measures.
- Tare balance with weigh boat.

'

3. Solubilization
- Add solvent to the solid in a closed container.
- Cap and mix gently (vortex or sonicate).

!

4. Reaction/Use
- Perform all operations within the fume hood.
- Keep containers closed when not in use.

i

5. Post-Handling Cleanup
- Decontaminate surfaces with appropriate solvent.
- Wipe down work area.

i

6. Waste Segregation
- Segregate solid and liquid waste.
- Place in labeled, sealed hazardous waste containers.

i

7. PPE Removal
- Remove gloves first, avoiding skin contact.
- Remove lab coat and eye protection.
- Wash hands thoroughly.

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling of 6,7-Dichloroflavone.
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First Aid Measures

Immediate action is required in case of accidental exposure. Ensure safety showers and
eyewash stations are accessible.[5]

First Aid Procedures for Exposure:

Exposure Route First Aid Action

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o _ _ _
respiration and seek immediate medical

attention.[6]

Immediately remove contaminated clothing.[7]
) Wash the affected area thoroughly with soap
Skin Contact .
and water for at least 15 minutes.[6] Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[8]
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.[8] Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water.[2] Seek immediate medical attention and
Ingestion ]
show the Safety Data Sheet to the medical

professional.[7]

Spill and Leak Procedures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Spill Response Workflow:
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Spill Response Protocol
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Caption: Decision workflow for responding to a chemical spill.

Detailed Spill Cleanup Steps:
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Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if the
spill is large or in a poorly ventilated space.

Protect Yourself: Don the appropriate PPE, including double gloves, safety goggles, a lab
coat, and respiratory protection if necessary.

Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust.
For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent).

Collection: Collect the absorbed material and spilled substance using non-sparking tools and
place it into a clearly labeled, sealable container for hazardous waste.[4]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all cleanup materials as hazardous waste in accordance with
institutional and local regulations.[9]

Storage and Handling

Proper storage is crucial to maintain chemical integrity and prevent accidents.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases to
prevent exothermic reactions.[10]

Ventilation: Always handle the compound inside a certified chemical fume hood to minimize
inhalation exposure.[4]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[2] Wash hands
thoroughly after handling.[2]

Disposal Plan

All waste containing 6,7-Dichloroflavone must be treated as hazardous chemical waste.

Disposal Workflow Diagram:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/msds/6-8-DICHLOROFLAVONE.pdf
https://www.nsu.edu/About/Administrative-Offices-Services/Facilities-Management/Departments/Environmental-Health,-Safety,-and-Risk-Management/Safety/Safety-Programs/Methylene-Chloride-SOP.aspx
https://www.chemicalbook.com/msds/6-8-DICHLOROFLAVONE.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/104870-SDS-EN.pdf
https://www.chemicalbook.com/msds/6-8-DICHLOROFLAVONE.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d70406
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d70406
https://www.benchchem.com/product/b11834217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11834217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

Chemical Waste Disposal Workflow
Waste Generation
(Solid, Liquid, Contaminated PPE)

l

1. Segregate Waste
- Halogenated vs. Non-halogenated.

- Solid vs. Liquid.

Solid Waste Container Liquid Waste Container Contaminated PPE
(Labeled: '6,7-Dichloroflavone, Solid Waste') (Labeled: 'Halogenated Organic Waste') (Gloves, weigh paper, etc.)
2. Contaln & Label
- Use designated, sealed containers.
- Affix hazardous waste label.

3. Temporary Storage
- Store in a designated Satellite Accumulation Area.

l

4. Final Disposal
- Arrange for pickup by Environmental Health & Safety (EHS).

Click to download full resolution via product page
Caption: Standard procedure for the disposal of chemical waste.

Disposal Protocol:

e Do Not Dispose in Sink or Trash: Never dispose of 6,7-Dichloroflavone or its containers in
the general trash or down the drain.[11]

o Waste Collection: Collect waste in a designated, properly labeled, and sealed hazardous
waste container.[9] Differentiate between solid waste and halogenated liquid waste streams.
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o Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and lists the
chemical contents.

e EHS Pickup: Contact your institution's Environmental Health and Safety (EHS) department
for proper disposal according to local, state, and federal regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11834217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11834217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

